![molecular formula C17H21NO2 B259134 3a,6a-dimethyl-N-phenylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamide](/img/structure/B259134.png)
3a,6a-dimethyl-N-phenylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamide
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Overview
Description
3a,6a-dimethyl-N-phenylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamide, also known as DMHP, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential therapeutic applications. In
Mechanism of Action
3a,6a-dimethyl-N-phenylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamide acts on the endocannabinoid system by binding to CB1 and CB2 receptors. This results in the activation of various signaling pathways that regulate pain, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
This compound has been found to have potent analgesic and anti-inflammatory effects. It also has anxiolytic properties and may be useful in the treatment of anxiety disorders. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of 3a,6a-dimethyl-N-phenylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamide is its high potency and selectivity for CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, its high potency also presents a challenge in terms of dosing and potential toxicity.
Future Directions
Future research on 3a,6a-dimethyl-N-phenylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamide should focus on its potential therapeutic applications in the treatment of chronic pain, inflammation, anxiety, and cancer. Further studies are needed to determine the optimal dosing and potential side effects of this compound. Additionally, research should be conducted to explore the potential use of this compound in combination with other drugs or therapies.
Synthesis Methods
3a,6a-dimethyl-N-phenylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamide is synthesized through a multistep process involving the reaction of 4-Methoxycyclopent-2-enone with LDA, followed by the reaction with 2-bromo-1-phenylhexane, and then reduction with lithium aluminum hydride. This results in the formation of this compound as a white solid with a melting point of 121-122°C.
Scientific Research Applications
3a,6a-dimethyl-N-phenylhexahydro-1H-1,4-methanocyclopenta[c]furan-1-carboxamide has been studied for its potential use in treating various medical conditions such as chronic pain, inflammation, and anxiety. It has also been found to have anti-cancer properties and may be useful in the treatment of certain types of cancer.
properties
Molecular Formula |
C17H21NO2 |
---|---|
Molecular Weight |
271.35 g/mol |
IUPAC Name |
6,7-dimethyl-N-phenyl-4-oxatricyclo[4.3.0.03,7]nonane-3-carboxamide |
InChI |
InChI=1S/C17H21NO2/c1-15-11-20-17(10-12(15)8-9-16(15,17)2)14(19)18-13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3,(H,18,19) |
InChI Key |
GAMUGJJTKGMFOH-UHFFFAOYSA-N |
SMILES |
CC12CCC3C1(COC2(C3)C(=O)NC4=CC=CC=C4)C |
Canonical SMILES |
CC12CCC3C1(COC2(C3)C(=O)NC4=CC=CC=C4)C |
solubility |
40.7 [ug/mL] |
Origin of Product |
United States |
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